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Compound of Interest

Compound Name: Desglymidodrine

Cat. No.: B1670291 Get Quote

Essential Safety and Handling Guide for
Desglymidodrine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Desglymidodrine. Adherence to these procedures is

vital for ensuring laboratory safety and proper disposal.

Desglymidodrine is the active metabolite of the prodrug Midodrine and functions as a

selective alpha-1 adrenergic agonist.[1][2] According to the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals, Desglymidodrine is classified as a

substance that causes damage to organs (H370) upon single exposure.[3] Therefore, stringent

safety measures are required during its handling and disposal.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

summarizes the required PPE for various stages of handling Desglymidodrine.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving/Storag

e
Safety glasses Nitrile gloves Lab coat

Not generally

required

Weighing/Transf

erring

Tightly fitting

safety goggles or

face shield

Double-gloving

with nitrile gloves

Disposable lab

coat

NIOSH-approved

respirator (e.g.,

N95) or use of a

fume hood

Dissolution/Hand

ling

Tightly fitting

safety goggles
Nitrile gloves Lab coat

Use of a

laboratory fume

hood

Waste Disposal
Tightly fitting

safety goggles
Nitrile gloves Lab coat

Not generally

required if waste

is properly

contained

Note: Always consult your institution's specific safety protocols and the most recent Safety Data

Sheet (SDS) for Desglymidodrine. A material safety data sheet from one supplier notes it as a

"Pharmaceutical related compound of unknown potency," warranting a cautious approach.[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[4]

The container should be clearly labeled with the chemical name and hazard symbols.

2. Preparation and Weighing:
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All weighing and transferring of solid Desglymidodrine must be conducted within a certified

chemical fume hood or a similar containment device to avoid inhalation of airborne particles.

Wear double gloves, a disposable lab coat, and tightly fitting safety goggles.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

3. Dissolution and Experimental Use:

Handle all solutions containing Desglymidodrine within a fume hood.

Be aware of the compound's solubility characteristics. It is soluble in DMF (1 mg/ml) and

DMSO (2 mg/ml), but insoluble in ethanol and PBS (pH 7.2).

Avoid direct contact with the solution. If contact occurs, immediately follow the first-aid

measures outlined below.

4. First-Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with Desglymidodrine must be treated as hazardous waste.

Solid Waste: This includes contaminated gloves, weighing papers, disposable lab coats, and

any unused solid compound. Collect in a dedicated, sealed, and clearly labeled hazardous

waste container.
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Liquid Waste: Collect all experimental solutions containing Desglymidodrine in a separate,

sealed, and labeled hazardous waste container.

Disposal Method: Dispose of all hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling
The following diagram outlines the logical flow for safely handling Desglymidodrine from

receipt to disposal.
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Caption: Workflow for the safe handling of Desglymidodrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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